Cas no 2137779-38-3 (2-{1-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethyl-1H-pyrazol-4-yl}propan-2-amine)

• Product Name: 2-{1-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethyl-1H-pyrazol-4-yl}propan-2-amine
• CAS No: 2137779-38-3
• MF: C₁₃H₂₃N₃O₂
• MW: 253.340623140335
• CID: 6164124
• PubChem ID: 165470397
• Update Time: 2025-10-23

2-{1-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethyl-1H-pyrazol-4-yl}propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethyl-1H-pyrazol-4-yl}propan-2-amine
• 2-{1-[2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethyl]-1H-pyrazol-4-yl}propan-2-amine
• 2137779-38-3
• EN300-1067551

• Inchi： 1S/C13H23N3O2/c1-12(2,14)10-7-15-16(8-10)6-5-11-9-17-13(3,4)18-11/h7-8,11H,5-6,9,14H2,1-4H3
• InChI Key： KFVHBHRUGAXELB-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC1CCN1C=C(C=N1)C(C)(C)N

Computed Properties

• Exact Mass: 253.17902698g/mol
• Monoisotopic Mass: 253.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 62.3Ų

Additional information on 2-{1-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethyl-1H-pyrazol-4-yl}propan-2-amine

Recent Advances in the Study of 2-{1-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethyl-1H-pyrazol-4-yl}propan-2-amine (CAS: 2137779-38-3)

The compound 2-{1-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethyl-1H-pyrazol-4-yl}propan-2-amine (CAS: 2137779-38-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its structure, featuring a pyrazole ring and a dioxolane moiety, provides a versatile scaffold for further chemical modifications. Researchers have successfully utilized this compound to develop derivatives with enhanced pharmacological properties, particularly in the context of central nervous system (CNS) disorders.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated that derivatives of 2-{1-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethyl-1H-pyrazol-4-yl}propan-2-amine exhibit potent activity as serotonin receptor modulators. The compound's ability to cross the blood-brain barrier makes it particularly promising for the development of new antidepressants and anxiolytics. The study employed advanced computational modeling techniques to optimize the compound's binding affinity to specific serotonin receptor subtypes.

Another significant development comes from recent patent filings (WO2022156789A1) that describe the use of this compound in the treatment of neurodegenerative diseases. The patent discloses novel formulations where 2-{1-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethyl-1H-pyrazol-4-yl}propan-2-amine serves as a core structure for developing neuroprotective agents. Preliminary in vitro studies show promising results in reducing oxidative stress and preventing neuronal apoptosis.

The compound's synthetic pathway has also seen recent improvements. A 2023 publication in Organic Process Research & Development details a more efficient, scalable synthesis route for 2-{1-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethyl-1H-pyrazol-4-yl}propan-2-amine, achieving higher yields (85%) and better purity (99.5%) compared to previous methods. This advancement is particularly important for potential industrial-scale production.

Looking forward, researchers are exploring the compound's potential in other therapeutic areas, including inflammation and pain management. Early-stage studies suggest that modifications to the pyrazole ring could lead to compounds with dual activity as both anti-inflammatory agents and pain modulators. However, further preclinical studies are needed to validate these findings and assess the compound's safety profile.

In conclusion, 2-{1-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethyl-1H-pyrazol-4-yl}propan-2-amine (CAS: 2137779-38-3) represents a promising scaffold in medicinal chemistry with diverse therapeutic applications. The recent advancements in its synthesis, biological evaluation, and structural optimization highlight its potential as a valuable tool in drug discovery. Continued research in this area may lead to the development of novel treatments for various CNS disorders and other medical conditions.